Cas no 954223-14-4 (3-(2-Methoxyphenoxy)azetidine)

• Product Name: 3-(2-Methoxyphenoxy)azetidine
• CAS No: 954223-14-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1083987
• PubChem ID: 24902300
• Update Time: 2025-06-15

3-(2-Methoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyphenoxy)azetidine
• 3-(2-Methoxyphenoxy)azetidine hydrochloride
• QC-7420
• CS-0303239
• EN300-1844238
• DTXSID60647899
• 954223-14-4
• A916713
• AKOS012080201
• 3-(2-Methoxyphenoxy)azetidine x1hcl
• BB 0260421
• SB51027
• SCHEMBL2297425
• 3-(2-methoxy-phenoxy)-azetidine
• DB-093918

• MDL： MFCD09861872
• Inchi： 1S/C10H13NO2/c1-12-9-4-2-3-5-10(9)13-8-6-11-7-8/h2-5,8,11H,6-7H2,1H3
• InChI Key： HRDPFVMOJROTAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C1CNC1

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Boiling Point: 269.8±30.0°C at 760 mmHg
• PSA: 30.49000
• LogP: 1.37460

3-(2-Methoxyphenoxy)azetidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-Methoxyphenoxy)azetidine

Professional Introduction to Compound with CAS No. 954223-14-4 and Product Name: 3-(2-Methoxyphenoxy)azetidine

The compound with the CAS number 954223-14-4 and the product name 3-(2-Methoxyphenoxy)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The 2-Methoxyphenoxy moiety, a key structural feature, contributes to its distinctive chemical behavior, making it a subject of intense research interest.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry. Azetidine, a five-membered heterocyclic amine, serves as a versatile scaffold for designing novel bioactive molecules. The introduction of functional groups such as 2-Methoxyphenoxy into the azetidine ring enhances its pharmacological profile, making it a promising candidate for further exploration. The compound’s ability to interact with biological targets in a specific manner has opened new avenues for therapeutic intervention.

In the realm of drug discovery, 3-(2-Methoxyphenoxy)azetidine has been investigated for its potential role in modulating various biological pathways. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in diseases such as cancer and inflammatory disorders. The 2-Methoxyphenoxy group plays a crucial role in determining its binding affinity and selectivity, which are critical factors in drug design.

The synthesis of 3-(2-Methoxyphenoxy)azetidine involves sophisticated chemical methodologies that highlight the ingenuity of modern organic synthesis. The process typically requires multi-step reactions, including cyclization and functional group transformations, to achieve the desired molecular architecture. Advances in synthetic techniques have enabled researchers to optimize these reactions, leading to higher yields and purities of the final product.

One of the most compelling aspects of this compound is its potential in developing next-generation therapeutics. The structural motif of 3-(2-Methoxyphenoxy)azetidine aligns well with current trends in drug design, which emphasize targeted action and minimal side effects. By leveraging computational modeling and high-throughput screening, researchers can rapidly assess the biological activity of this compound and its derivatives.

The pharmaceutical industry has shown keen interest in exploring novel scaffolds like azetidine for drug development. The versatility of this heterocycle allows for the creation of a wide range of derivatives with tailored properties. For instance, modifications at different positions on the azetidine ring can significantly alter its pharmacokinetic behavior, making it adaptable to various therapeutic needs.

Recent publications have demonstrated the utility of 3-(2-Methoxyphenoxy)azetidine in preclinical studies. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits. The compound’s ability to modulate key signaling pathways has been particularly noteworthy, suggesting its relevance in treating conditions that involve dysregulation of these pathways.

The role of 2-Methoxyphenoxy in enhancing the bioactivity of azetidine derivatives cannot be overstated. This group not only improves solubility but also influences electronic properties, thereby affecting binding interactions with biological targets. Such features make 3-(2-Methoxyphenoxy)azetidine a compelling candidate for further development.

As research progresses, the applications of 3-(2-Methoxyphenoxy)azetidine are expected to expand beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use in agrochemicals, material science, and other industrial applications. The potential benefits derived from this compound underscore its significance as a versatile chemical entity.

In conclusion, the compound with CAS number 954223-14-4, known as 3-(2-Methoxyphenoxy)azetidine, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a subject of considerable research interest. As scientists continue to explore its properties and functionalities, new opportunities for therapeutic intervention are likely to emerge.